2-Amino-3-bromo-4-iodopyridine
Overview
Description
2-Amino-3-bromo-4-iodopyridine is a heterocyclic compound . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It has a role as a Saccharomyces cerevisiae metabolite .
Molecular Structure Analysis
The molecular structure of 2-Amino-3-bromo-4-iodopyridine can be analyzed using methods such as Density Functional Theory (DFT) and Hartree-Fock (HF). These methods can be used to optimize the molecular structure and compute the Molecular Electrostatic Potential (MEP). The time-dependent DFT (TD-DFT) approach can be used to simulate the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to achieve the frontier orbital gap .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-3-bromo-4-iodopyridine include a molecular weight of 298.91 , and it is a solid in form . The safety data sheet indicates that it may cause skin irritation, serious eye damage, and respiratory irritation .Scientific Research Applications
Chemical Properties and Storage
“3-Bromo-4-iodopyridin-2-amine” is a compound with the CAS Number: 1240620-44-3. It has a molecular weight of 298.91 . The compound is typically stored at a temperature of 4°C and comes in a physical form of powder .
Safety Information
The compound is labeled with the GHS07 pictogram and has a signal word of “Warning”. It has hazard statements of H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Synthesis of N-(pyridin-2-yl)amides
One of the applications of “3-Bromo-4-iodopyridin-2-amine” is in the chemodivergent synthesis of N-(pyridin-2-yl)amides . This synthesis is achieved from α-bromoketones and 2-aminopyridine under certain reaction conditions . The reaction conditions are mild and metal-free, and the process involves C–C bond cleavage promoted by I2 and TBHP .
Synthesis of 3-bromoimidazo[1,2-a]pyridines
Another application of “3-Bromo-4-iodopyridin-2-amine” is in the synthesis of 3-bromoimidazo[1,2-a]pyridines . This synthesis is also achieved from α-bromoketones and 2-aminopyridine, but under different reaction conditions . The process involves a one-pot tandem cyclization/bromination when only TBHP is added .
Pharmaceutical Applications
N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, which can be synthesized from “3-Bromo-4-iodopyridin-2-amine”, have significant biological and therapeutic value . They serve as pharmacophores for many molecules with varied medicinal applications .
Safety and Hazards
properties
IUPAC Name |
3-bromo-4-iodopyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrIN2/c6-4-3(7)1-2-9-5(4)8/h1-2H,(H2,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTLAUGDEHSXMDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1I)Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.91 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-iodopyridin-2-amine | |
CAS RN |
1240620-44-3 |
Source
|
| Record name | 3-bromo-4-iodopyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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